Cas no 2171754-77-9 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}hex-4-ynoic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}hex-4-ynoic acid
• CAS No: 2171754-77-9
• MF: C₂₅H₂₅N₃O₆
• MW: 463.482506513596
• CID: 5834995
• PubChem ID: 165779821
• Update Time: 2025-05-24

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}hex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}hex-4-ynoic acid
• 2171754-77-9
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}hex-4-ynoic acid
• EN300-1473452

• Inchi： 1S/C25H25N3O6/c1-2-3-12-21(24(31)32)28-23(30)14-26-22(29)13-27-25(33)34-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,12-15H2,1H3,(H,26,29)(H,27,33)(H,28,30)(H,31,32)
• InChI Key： DAPSGOBBNKYYJB-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(NC(C(=O)O)CC#CC)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 463.17433553g/mol
• Monoisotopic Mass: 463.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 809
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 134Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}hex-4-ynoic acid

Introduction to 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}hex-4-ynoic Acid (CAS No. 2171754-77-9)

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}hex-4-ynoic acid, a compound with the CAS number 2171754-77-9, represents a significant advancement in the field of chemical and pharmaceutical research. This intricate molecule has garnered considerable attention due to its unique structural features and potential applications in drug development and biochemistry. The presence of multiple functional groups, including hex-4-ynoic acid and (9H-fluoren-9-yl)methoxycarbonyl moieties, suggests a high degree of versatility in its reactivity and utility.

The compound's structure is characterized by a hexynoic acid backbone, which is a terminal alkyne derivative, providing a site for further chemical modifications. This feature is particularly valuable in synthetic chemistry, where such moieties are often employed in cross-coupling reactions, leading to the formation of complex molecular architectures. The alkyne group can undergo various transformations, such as Sonogashira coupling or hydrofunctionalization, making it an attractive scaffold for constructing novel organic compounds.

Additionally, the molecule incorporates two acetamido groups and an amino group that is further protected by a methoxycarbonyl (Moc) moiety. This protection strategy is commonly used in peptide synthesis to prevent unwanted side reactions while allowing for selective deprotection at later stages. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group not only adds to the molecular complexity but also imparts specific electronic properties that could be exploited in pharmaceutical applications.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The fluorene moiety in this compound may contribute to these desirable properties, making it a promising candidate for further investigation. Fluorene derivatives have been extensively studied for their applications in materials science, optoelectronics, and medicinal chemistry, highlighting the potential interdisciplinary relevance of this compound.

The synthesis of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}hex-4-ynoic acid involves multiple steps, each requiring precise control to ensure high yield and purity. The initial step typically involves the preparation of the hexynoic acid derivative, followed by sequential introduction of the acetamido and Moc-functionalized amino groups. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) or solution-phase methods may be employed depending on the desired scale and purity.

The compound's potential applications extend to various areas of biomedical research. For instance, its structural features make it a suitable candidate for developing novel protease inhibitors or enzyme substrates. Proteases play crucial roles in numerous biological pathways, and inhibiting their activity has been shown to be effective in treating various diseases, including cancer and inflammation-related disorders. The presence of multiple reactive sites in this molecule allows for tailored modifications that could enhance its binding affinity and selectivity towards specific protease targets.

Moreover, the compound's alkyne functionality opens up possibilities for conjugation with other biomolecules such as peptides, proteins, or nucleic acids. Such conjugates have been widely used in targeted drug delivery systems and diagnostic imaging agents. The ability to link this compound with other therapeutic or imaging moieties could lead to innovative treatment strategies for a range of diseases.

In conclusion, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}hex-4-ynoic acid (CAS No. 2171754-77-9) represents a versatile and promising molecule with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive scaffold for further chemical modifications and applications in drug development. As research continues to uncover new methodologies for utilizing such compounds, their role in advancing biomedical science is likely to expand even further.